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Compound of Interest

Compound Name: Agropine

Cat. No.: B1203042

For Researchers, Scientists, and Drug Development Professionals

Introduction

Agropine is a naturally occurring opine, a class of low-molecular-weight compounds found in
plant crown gall tumors induced by Agrobacterium tumefaciens. These compounds are
synthesized by the plant machinery but can only be metabolized by the bacteria, providing
them with a unique source of carbon and nitrogen. The detection and quantification of
agropine are crucial for studying plant-pathogen interactions, understanding the metabolic
landscape of crown galls, and potentially for applications in biotechnology and drug
development. This document provides a detailed application note and a synthesized protocol
for the sensitive and specific detection of agropine using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS).

Due to the limited availability of specific published methods for agropine detection, this
protocol is a composite of established methods for the analysis of similar polar metabolites in
plant matrices.

Principle of the Method

This method utilizes the high selectivity and sensitivity of Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) for the quantification of agropine. The sample is first homogenized
and extracted to isolate polar metabolites. The extract is then subjected to liquid
chromatography for the separation of agropine from other matrix components. The eluting
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agropine is ionized using electrospray ionization (ESI) and detected by a tandem mass
spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is
achieved by comparing the signal of the analyte to that of a standard curve.

Key Experimental Components
~hemical : :

Property Value Source
Chemical Formula C11H20N207 [1][2]
Molecular Weight 292.29 g/mol [1112]
Exact Mass 292.12705098 Da [3]

CAS Number 70699-77-3 [11[2]

Experimental Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1203042?utm_src=pdf-body
https://www.benchchem.com/product/b1203042?utm_src=pdf-body
https://www.researchgate.net/publication/233940603_A_fast_liquid_chromatography-mass_spectrometry_LC-MS_method_for_quantification_of_major_polar_metabolites_in_plants
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151637/
https://www.researchgate.net/publication/233940603_A_fast_liquid_chromatography-mass_spectrometry_LC-MS_method_for_quantification_of_major_polar_metabolites_in_plants
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151637/
https://www.researchgate.net/publication/260406217_Recent_progress_in_polar_metabolite_quantification_in_plants_using_liquid_chromatography_-_mass_spectrometry_LC-MS
https://www.researchgate.net/publication/233940603_A_fast_liquid_chromatography-mass_spectrometry_LC-MS_method_for_quantification_of_major_polar_metabolites_in_plants
https://pmc.ncbi.nlm.nih.gov/articles/PMC8151637/
https://www.benchchem.com/product/b1203042?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203042?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. researchgate.net [researchgate.net]

2. A Comprehensive Targeted Metabolomics Assay for Crop Plant Sample Analysis - PMC
[pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for the Detection of
Agropine using Mass Spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203042#mass-spectrometry-methods-for-agropine-
detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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